(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid

Specification

• CAS No.: 768322-42-5
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol
• IUPAC Name: (6S)-3-benzyl-4,5,6,7-tetrahydroimidazo[4,5-c]pyridine-6-carboxylic acid
• Standard InChI: InChI=1S/C14H15N3O2/c18-14(19)12-6-11-13(7-15-12)17(9-16-11)8-10-4-2-1-3-5-10/h1-5,9,12,15H,6-8H2,(H,18,19)/t12-/m0/s1
• Standard InChI Key: SVZOSNIYDNSUMW-LBPRGKRZSA-N
• Isomeric SMILES: C1[C@H](NCC2=C1N=CN2CC3=CC=CC=C3)C(=O)O
• SMILES: C1C(NCC2=C1N=CN2CC3=CC=CC=C3)C(=O)O
• Canonical SMILES: C1C(NCC2=C1N=CN2CC3=CC=CC=C3)C(=O)O

Introduction

(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid is a complex organic compound with a specific stereochemistry, denoted by the "S" configuration. This compound belongs to the imidazopyridine class, which is known for its diverse biological activities and applications in pharmaceutical research. The compound's structure includes a benzyl group attached to the imidazopyridine core, which is further functionalized with a carboxylic acid group.

Synonyms and Identifiers

• PubChem CID: Not directly listed for the free acid form.

• InChI and InChIKey: Not specifically listed for the free acid form, but related compounds have detailed InChI and InChIKey identifiers.

• SMILES: Not specifically listed for the free acid form, but similar compounds have detailed SMILES notations.

Chemical Synthesis and Applications

(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid can be synthesized through various organic chemistry methods, often involving the formation of the imidazopyridine ring followed by the introduction of the benzyl and carboxylic acid groups. This compound is of interest in pharmaceutical research due to its potential biological activities, which may include interactions with enzymes or receptors relevant to disease treatment.

Suppliers and Availability

This compound is available from several chemical suppliers, including ChemScene and BLDpharm, where it can be purchased for research purposes. The compound is typically stored in a dark, dry place at temperatures between 2-8°C to maintain its stability.

Comparison with Related Compounds

Compound	CAS Number	Molecular Weight	Description
(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid	768322-42-5	257.29 g/mol	Free acid form with a benzyl group.
(S)-3-Benzyl-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid dihydrochloride	114788-05-5	330.2 g/mol	Dihydrochloride salt form.
(S)-4,5,6,7-Tetrahydro-3H-imidazo[4,5-c]pyridine-6-carboxylic acid hydrochloride	88980-06-7	203.62 g/mol	Hydrochloride salt without the benzyl group.